Cas no 57117-43-8 (2,3,4,6,7-Pentachlorodibenzofuran)

• Product Name: 2,3,4,6,7-Pentachlorodibenzofuran
• CAS No: 57117-43-8
• MF: C₁₂H₃Cl₅O
• MW: 340.416618585587
• CID: 378015
• PubChem ID: 527711
• Update Time: 2025-07-21

2,3,4,6,7-Pentachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,2,3,4,6,7-pentachloro-
• 2,3,4,6,7-PENTACHLORODIBENZOFURAN
• PCDF 112
• 2,3,4,6,7-pentachlor-odibenzofuran
• UNII-SJ4S98BDU6
• 57117-43-8
• Dibenzofuran, 2,3,4,6,7-pentachloro
• Q27289234
• SJ4S98BDU6
• 2,3,4,6,7-Penta-chlorodibenzofuran
• DTXSID301017146
• 2,3,4,6,7-Pentachlorodibenzo[b,d]furan
• Dibenzofuran, 2,3,4,6,7-pentachloro-
• 2,3,4,6,7-PECDF
• SJFBZRQKGOGHEV-UHFFFAOYSA-N
• 2,3,4,6,7-Pentachlorodibenzofuran

• Inchi： 1S/C12H3Cl5O/c13-6-2-1-4-5-3-7(14)8(15)10(17)12(5)18-11(4)9(6)16/h1-3H
• InChI Key： SJFBZRQKGOGHEV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1OC1C(=C(C=CC2=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 339.859703
• Monoisotopic Mass: 337.862653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 13.1

Experimental Properties

• Density: 1.7
• Boiling Point: 450.6°Cat760mmHg
• Flash Point: 226.3°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 2,3,4,6,7-Pentachlorodibenzofuran

Introduction to 2,3,4,6,7-Pentachlorodibenzofuran (CAS No. 57117-43-8)

2,3,4,6,7-Pentachlorodibenzofuran (CAS No. 57117-43-8) is a chlorinated dibenzofuran derivative that has garnered significant attention in the field of environmental chemistry and toxicology due to its unique structural and chemical properties. This compound, characterized by its five chlorine substituents on a dibenzofuran backbone, exhibits distinct reactivity and potential applications in various scientific domains. The presence of multiple chlorine atoms imparts a high degree of stability and lipophilicity to the molecule, making it a subject of interest in both industrial and research settings.

The chemical structure of 2,3,4,6,7-Pentachlorodibenzofuran consists of two benzene rings fused at the 1-4 positions with five chlorine atoms attached at specific positions. This arrangement results in a highly electronegative molecule with potential for diverse interactions with biological systems. The compound's stability under various environmental conditions has led researchers to explore its role in persistent organic pollutants (POPs) and their impact on ecosystems.

In recent years, studies have focused on the toxicological profile of 2,3,4,6,7-Pentachlorodibenzofuran, particularly its effects on human health and the environment. Research indicates that this compound can exhibit endocrine-disrupting properties, interfere with hormonal pathways, and pose risks to aquatic organisms due to its persistence and bioaccumulation potential. The metabolism of 2,3,4,6,7-Pentachlorodibenzofuran in vivo has been extensively studied to understand its detoxification pathways and potential byproducts that may further contribute to its toxicity.

One of the most compelling aspects of 2,3,4,6,7-Pentachlorodibenzofuran is its synthetic utility in organic chemistry. The chlorine atoms on the dibenzofuran ring serve as reactive sites for various chemical transformations, including nucleophilic substitution reactions that can be leveraged to create more complex molecules. Researchers have utilized this compound as a precursor in the synthesis of pharmaceutical intermediates and specialty chemicals. The ability to modify the chlorine substituents allows for fine-tuning of the molecule's properties, making it a valuable tool in medicinal chemistry.

The environmental behavior of 2,3,4,6,7-Pentachlorodibenzofuran has been a focal point for environmental scientists studying POPs. Field studies have detected trace amounts of this compound in soil and water samples from industrialized regions, suggesting its release into the environment through various anthropogenic activities. The compound's resistance to degradation under natural conditions exacerbates concerns about long-term contamination. Efforts are underway to develop effective methods for the remediation of environments contaminated with chlorinated dibenzofurans.

Advances in analytical chemistry have enabled more precise measurements of 2,3,4,6,7-Pentachlorodibenzofuran in environmental matrices. Techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to quantify trace levels of this compound. These analytical methods are crucial for monitoring compliance with environmental regulations and assessing the effectiveness of pollution control measures.

The pharmacological potential of 2,3,4,6,7-Pentachlorodibenzofuran has not been extensively explored but remains an area of interest for researchers seeking novel therapeutic agents. Some studies suggest that derivatives of chlorinated dibenzofurans may exhibit antimicrobial or anti-inflammatory properties. Further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic profiles of this class of compounds.

In conclusion,2,3,4,6,7-Pentachlorodibenzofuran (CAS No. 57117-43-8) is a multifaceted compound with significant implications in environmental science، toxicology، and organic chemistry. Its unique structure، reactivity، and potential applications make it a valuable subject for ongoing research efforts aimed at understanding its impacts on human health وthe environment while exploring new synthetic possibilities.